Cas no 221196-00-5 (3-chloro-6-phenyl-4-(trifluoromethyl)pyridazine)

• Product Name: 3-chloro-6-phenyl-4-(trifluoromethyl)pyridazine
• CAS No: 221196-00-5
• MF: C₁₁H₆ClF₃N₂
• MW: 258.626951694489
• MDL: MFCD09040687
• CID: 3155343
• PubChem ID: 10587337
• Update Time: 2025-04-21

3-chloro-6-phenyl-4-(trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-phenyl-4-(trifluoromethyl)pyridazine
• 3-chloro-6-phenyl-4-trifluoromethyl-pyridazine
• AKOS009115986
• 221196-00-5
• EN300-26817
• SCHEMBL3648594
• DB-394941
• MFCD09040687
• Z234855606

• MDL： MFCD09040687
• Inchi： 1S/C11H6ClF3N2/c12-10-8(11(13,14)15)6-9(16-17-10)7-4-2-1-3-5-7/h1-6H
• InChI Key： SLQZHZXZZKZBAO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=C(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 258.0171604Da
• Monoisotopic Mass: 258.0171604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8Ų